Cas no 1798414-61-5 (methyl 4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxylate
• CAS No: 1798414-61-5
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 6350193
• PubChem ID: 71806810
• Update Time: 2025-08-05

methyl 4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxylate
• 1798414-61-5
• methyl 4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxylate
• AKOS024559839
• (E)-methyl 4-((3-(4-(methylthio)phenyl)acrylamido)methyl)piperidine-1-carboxylate
• methyl 4-[[[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]amino]methyl]piperidine-1-carboxylate
• F6436-2562

• Inchi： 1S/C18H24N2O3S/c1-23-18(22)20-11-9-15(10-12-20)13-19-17(21)8-5-14-3-6-16(24-2)7-4-14/h3-8,15H,9-13H2,1-2H3,(H,19,21)/b8-5+
• InChI Key： GEJSAOPDLRHPQR-VMPITWQZSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(NCC1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 348.15076381g/mol
• Monoisotopic Mass: 348.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl 4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxylate

Methyl 4-{(2E)-3-[4-(Methylsulfanyl)phenyl]prop-2-enamidomethyl}piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1798414-61-5, commonly referred to as methyl 4-{(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamidomethyl}piperidine-1-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring, a methylsulfanyl group, and an enamine functionality. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of enamine-containing compounds in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The methylsulfanyl group in this compound adds another layer of complexity, as it is known to influence the molecule's solubility, stability, and bioavailability. Researchers have demonstrated that such groups can enhance the pharmacokinetic properties of drugs, making them more effective in vivo.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. The use of asymmetric synthesis techniques has been explored to control the stereochemistry of the molecule, which is crucial for its biological activity. Advanced methodologies, such as organocatalysis and transition-metal-catalyzed reactions, have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, this compound has shown promise in several areas. For instance, its enamine functionality makes it a potential candidate for Michael addition reactions, which are widely used in organic synthesis to form carbon-carbon bonds. Additionally, the presence of the methylsulfanyl group suggests that this compound could be utilized in the development of sulfur-containing drugs, which are known for their anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and binding affinity towards various biological targets. For example, molecular docking simulations have revealed that this compound exhibits strong binding interactions with certain enzymes involved in neurological disorders, indicating its potential as a lead compound for drug development.

The study of this compound also contributes to our understanding of heterocyclic chemistry, particularly the chemistry of piperidine derivatives. Piperidine rings are common structural motifs in many bioactive compounds due to their ability to form hydrogen bonds and interact with biological targets. The substitution pattern on the piperidine ring in this compound further enhances its versatility, allowing for diverse chemical transformations.

Furthermore, the integration of green chemistry principles into the synthesis and application of this compound has been a focus of recent research efforts. By employing environmentally friendly solvents and catalysts, scientists aim to reduce the ecological footprint associated with its production while maintaining its high performance characteristics.

In conclusion, methyl 4-{(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamidomethyl}piperidine-1-carboxylate represents a fascinating example of modern organic chemistry. Its unique structure, versatile functional groups, and potential applications make it a valuable subject for further research. As new methodologies and technologies continue to emerge, we can expect even more innovative uses for this compound in both academic and industrial settings.